Cas no 1065074-18-1 (4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one)
1065074-18-1 structure
Product Name:4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one
CAS No:1065074-18-1
MF:C9H8ClN3O
MW:209.632320404053
MDL:MFCD11053883
CID:856252
PubChem ID:46739002
Update Time:2025-04-19
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one
- 4-(3-chloro-4-methylphenyl)-1H-1,2,4-triazol-5-one
- 4-(3-Chloro-4-methylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- DTXSID00674644
- AKOS015848946
- 1065074-18-1
- MFCD11053883
- BS-25723
-
- MDL： MFCD11053883
- Inchi： 1S/C9H8ClN3O/c1-6-2-3-7(4-8(6)10)13-5-11-12-9(13)14/h2-5H,1H3,(H,12,14)
- InChI Key： FFUXAHFLJASLJH-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C)N1C=NNC1=O
Computed Properties
- Exact Mass: 209.03600
- Monoisotopic Mass: 209.0355896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.25 g/l) (25 º C),
- PSA: 50.68000
- LogP: 1.52240
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117305-100g |
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-18-1 | 95% | 100g |
$715.08 | 2023-09-04 | |
| abcr | AB272358-1 g |
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one, 98%; . |
1065074-18-1 | 98% | 1g |
€93.00 | 2023-04-26 | |
| abcr | AB272358-5 g |
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one, 98%; . |
1065074-18-1 | 98% | 5g |
€195.00 | 2023-04-26 | |
| abcr | AB272358-25 g |
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one, 98%; . |
1065074-18-1 | 98% | 25g |
€518.00 | 2023-04-26 | |
| Fluorochem | 210713-1g |
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-18-1 | 95% | 1g |
￡38.00 | 2022-03-01 | |
| Fluorochem | 210713-5g |
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-18-1 | 95% | 5g |
￡113.00 | 2022-03-01 | |
| Fluorochem | 210713-25g |
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-18-1 | 95% | 25g |
￡350.00 | 2022-03-01 | |
| Chemenu | CM303842-100g |
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one |
1065074-18-1 | 95% | 100g |
$627 | 2023-03-05 | |
| abcr | AB272358-1g |
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one, 98%; . |
1065074-18-1 | 98% | 1g |
€93.00 | 2025-02-21 | |
| abcr | AB272358-5g |
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one, 98%; . |
1065074-18-1 | 98% | 5g |
€195.00 | 2025-02-21 |
4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
1065074-18-1 (4-(3-Chloro-4-methylphenyl)-1H-1,2,4-triazol-5(4H)-one) Related Products
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